Cas no 2639419-71-7 (tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate)

• Product Name: tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate
• CAS No: 2639419-71-7
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5664243
• PubChem ID: 165902231
• Update Time: 2025-05-20

tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639419-71-7
• tert-butyl 5-[(piperidin-4-yl)methyl]-1,2-oxazole-3-carboxylate
• EN300-27731668
• tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate

• Inchi： 1S/C14H22N2O3/c1-14(2,3)18-13(17)12-9-11(19-16-12)8-10-4-6-15-7-5-10/h9-10,15H,4-8H2,1-3H3
• InChI Key： DQPDPOQVHSOCIJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OC(C)(C)C)=N1)CC1CCNCC1

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate

Introduction to Tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate (CAS No. 2639419-71-7)

Tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate, with the chemical formula C₁₄H₂₁NO₃, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the class of oxazole derivatives, which are known for their broad spectrum of biological activities. The presence of a tert-butyl group and a piperidinyl moiety in its structure contributes to its distinct chemical behavior and potential therapeutic applications.

In recent years, there has been a growing interest in oxazole-based compounds due to their ability to interact with various biological targets. The tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate structure is particularly intriguing because it combines the rigidity of the oxazole ring with the flexibility of the piperidinyl side chain. This combination allows for multiple interactions with biological receptors, making it a promising candidate for drug development.

One of the most notable features of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The tert-butyl group provides a stable anchoring point for further functionalization, while the piperidin-4-ylmethyl moiety can serve as a linker to attach other pharmacophores. This versatility makes it an attractive building block for medicinal chemists.

Recent studies have begun to explore the pharmacological properties of oxazole derivatives, particularly those incorporating piperidine rings. These studies have shown that such compounds can exhibit significant activity against various diseases, including neurological disorders and infectious diseases. For instance, derivatives of oxazole have been found to interact with neurotransmitter receptors, potentially offering new treatments for conditions like depression and epilepsy.

The tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate has been synthesized and characterized in several laboratory settings. Its molecular structure has been confirmed through nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analytical techniques have provided valuable insights into its conformation and reactivity.

In terms of synthetic chemistry, the preparation of tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate involves multiple steps, including condensation reactions, cyclization, and functional group transformations. The synthesis typically starts from commercially available precursors such as tert-butanol and piperidine derivatives. The oxazole ring is formed through a cyclization reaction between these precursors under controlled conditions.

The importance of this compound in pharmaceutical research cannot be overstated. Its unique structure and potential biological activities make it a valuable asset in the quest for new drugs. Researchers are currently exploring its efficacy in preclinical models for various diseases. Preliminary findings suggest that it may have therapeutic potential in treating conditions such as inflammation and pain.

One of the key challenges in working with tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate is its solubility in common organic solvents. However, advances in solubility-enhancing techniques have made it easier to study this compound in vitro. Techniques such as sonication and co-solvent systems have been employed to improve its solubility, allowing for more effective experimentation.

The compound's stability under various conditions is another area of interest. Studies have shown that tert-butyl 5-(piperidin-4-yl)methyl-1,2-oxazole-3-carboxylate remains stable under ambient conditions but may degrade when exposed to extreme temperatures or acidic environments. Understanding these stability profiles is crucial for optimizing its use in both laboratory and industrial settings.

Future research directions include exploring the compound's interactions with specific biological targets at a molecular level. Techniques such as computational chemistry and molecular dynamics simulations can provide insights into how this compound binds to receptors and modulates their activity. These studies could pave the way for more targeted drug design.

In conclusion, tert-butyl 5-(piperidin-4-ylmethyl)-1,2 oxazole -3 -carbox ylate (CAS No .2639419 -71 -7) is a promising compound with significant potential in pharmaceutical research . Its unique structure , combined with its observed biological activities , makes it an attractive candidate for further development . As research continues , we can expect to see more applications emerge from this versatile molecule .